![molecular formula C19H15ClN2O4 B2759088 2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2-chlorobenzyl)acetamide CAS No. 1105205-95-5](/img/structure/B2759088.png)
2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2-chlorobenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2-chlorobenzyl)acetamide is a chemical compound that has shown potential in scientific research applications.
Scientific Research Applications
Heterocyclic Compounds Synthesis
Research has delved into the synthesis of functionally substituted heterocycles like benzoxazoles, highlighting their pharmacological significance. For instance, the synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide has been explored as a precursor for creating a series of 3,5-disubstituted benzoxazoles, showcasing the importance of these compounds in drug discovery and development (Khodot & Rakitin, 2022).
Corrosion Inhibitors
Another application involves the synthesis of isoxazoline derivatives, including efforts to create new corrosion inhibitors for metals. The design and evaluation of these molecules, such as 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, have shown promising results in protecting materials from corrosive environments, demonstrating the chemical's potential in industrial applications (Yıldırım & Cetin, 2008).
Antitumor Activity
The exploration of benzothiazole derivatives for antitumor activity is a significant area of research. Studies on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have identified compounds with considerable anticancer activity against various cancer cell lines, highlighting the potential of these molecules in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).
Antibacterial Agents
Research into the synthesis of novel compounds for antibacterial applications is ongoing. For example, the development of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides has been investigated, with these compounds showing significant antibacterial activity, indicating their potential use in combating bacterial infections (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Photovoltaic Efficiency Modeling
Studies on the photochemical and thermochemical properties of benzothiazolinone acetamide analogs have been conducted to evaluate their potential as photosensitizers in dye-sensitized solar cells (DSSCs). Such research underlines the versatility of these compounds beyond biomedical applications, extending into renewable energy technologies (Mary et al., 2020).
properties
IUPAC Name |
2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-[(2-chlorophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O4/c20-15-4-2-1-3-13(15)10-21-19(23)9-14-8-17(26-22-14)12-5-6-16-18(7-12)25-11-24-16/h1-8H,9-11H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWEUZZWGUPTAHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=CC(=NO3)CC(=O)NCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2-chlorobenzyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.